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Compound of Interest

Compound Name: 2-Nitrophenylboronic acid

Cat. No.: B151230

Essential Safety and Handling Guide for 2-
Nitrophenylboronic Acid

This guide provides immediate and essential safety protocols for laboratory professionals
handling 2-Nitrophenylboronic acid. Adherence to these procedures is critical for ensuring
personal safety and proper disposal.

Hazard Identification and Classification

2-Nitrophenylboronic acid is classified as a hazardous substance.[1] It is crucial to
understand its potential health effects to handle it safely. The primary hazards include irritation
to the skin, eyes, and respiratory system.[1][2]

Hazard Classification Category Description

Skin Corrosion/Irritation Category 2 Causes skin irritation.[1][3]

Serious Eye Damage/Eye Causes serious eye irritation.
o Category 2

Irritation [11[3]

Specific Target Organ Toxicity May cause respiratory
) Category 3 o

(Single Exposure) irritation.[1][3]

Acute Toxicity (Oral) Category 4 Harmful if swallowed.[4][5][6]
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Signal Word: Warning[1][2][3]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 2-
Nitrophenylboronic acid to minimize exposure and ensure safety.[2]

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles.[5][7] If there is a risk of splashing, a face shield should be used in addition to

goggles.

» Skin Protection:
o Gloves: Handle with chemical-resistant gloves.[8] Always inspect gloves before use.
o Lab Coat: A lab coat or other protective clothing should be worn to prevent skin contact.[9]

» Respiratory Protection: If working outside a fume hood or if dust formation is likely, use a
dust mask (type N95 or equivalent).[4] For higher-risk scenarios, a full-face respirator with
multi-purpose combination respirator cartridges may be necessary as a backup to
engineering controls.[8]

Operational Plan for Safe Handling

A systematic approach to handling 2-Nitrophenylboronic acid is essential to prevent
accidents and exposure.

1. Preparation and Engineering Controls:

Work in a well-ventilated area. The use of a chemical fume hood is strongly recommended to
control exposure to dust and vapors.[9]

Ensure that an eyewash station and a safety shower are readily accessible.[5][7]

Read the Safety Data Sheet (SDS) thoroughly before starting any work.

N

. Handling the Chemical:
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e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][2] Minimize dust generation and
accumulation.[7]

» Avoid contact with skin, eyes, and clothing.[8][10]

e Wash hands and any exposed skin thoroughly after handling.[1][2]

o Keep the container tightly closed when not in use.[1][2][9]

o Store in a dry, cool, and well-ventilated place.[1][2]

3. In Case of a Spill:

e If a spill is contained within a fume hood, close the sash and use a spill kit to clean it up.[9]

» For spills outside of a fume hood, ensure adequate ventilation and prevent others from
entering the contaminated area.[9]

Collect the spilled material and place it in a suitable, labeled container for disposal.

Disposal Plan

Proper disposal of 2-Nitrophenylboronic acid and its containers is crucial to prevent
environmental contamination and comply with regulations.

» Chemical Waste: Dispose of contents and container to an approved waste disposal plant.[1]
[2] This substance is considered hazardous waste.

o Contaminated PPE: Contaminated gloves, lab coats, and other disposable materials should
be placed in a sealed bag and disposed of as hazardous waste.

» Do not empty into drains.[7] Always follow local, state, and federal regulations for chemical
waste disposal.[11]

Workflow for Safe Handling of 2-Nitrophenylboronic
Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b151230?utm_src=pdf-body-img
https://www.benchchem.com/product/b151230?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

References

. fishersci.com [fishersci.com]

. assets.thermofisher.cn [assets.thermofisher.cn]

. fishersci.ie [fishersci.ie]

. 2-Nitrophenylboronic acid = 95 5570-19-4 [sigmaaldrich.com]

. tcichemicals.com [tcichemicals.com]

. 2-Nitrophenylboronic Acid 5570-19-4 | TCI AMERICA [tcichemicals.com]
. fishersci.com [fishersci.com]

. chemistry.ucmerced.edu [chemistry.ucmerced.edu]

°
(] [e0] ~ (o)) )] EaN w N -

. IsoLab - Boric Acid [isolab.ess.washington.edu]
e 10. fishersci.ie [fishersci.ie]
e 11. laballey.com [laballey.com]

« To cite this document: BenchChem. [Personal protective equipment for handling 2-
Nitrophenylboronic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b151230#personal-protective-equipment-for-handling-
2-nitrophenylboronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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